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Compound of Interest

Compound Name:
2-(2,4,5-

Trichlorophenoxy)acetohydrazide

CAS No.: 2381-77-3

Cat. No.: B1267961

Get Quote

Executive Summary
2-(2,4,5-Trichlorophenoxy)acetohydrazide (2,4,5-T-H) is a chemical intermediate and

bioactive scaffold synthesized from the auxin herbicide 2,4,5-Trichlorophenoxyacetic acid

(2,4,5-T). While the parent acid is a potent herbicide, the hydrazide derivative is primarily

utilized in medicinal and agrochemical research to generate acylhydrazones and heterocyclic

hybrids (e.g., oxadiazoles, triazoles) with altered bioactivity profiles, ranging from antimicrobial

to insecticidal.

In contrast, Diacylhydrazines (DAHs) are a commercially established class of "reduced-risk"

insecticides that function as non-steroidal ecdysone agonists.

Key Differentiator:

2,4,5-T-H: A pro-drug/scaffold with broad, non-specific biological reactivity (often retaining

phytotoxicity).
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DAHs (e.g., Tebufenozide): Highly specific Ecdysone Receptor (EcR) Agonists with no

phytotoxicity and high selectivity for Lepidopteran pests.

Chemical Profile & Synthesis
Structural Comparison

Feature
2-(2,4,5-

Trichlorophenoxy)acetohydra

zide

Tebufenozide (Standard

DAH)

Core Scaffold Phenoxyacetic acid hydrazide
-tert-butyl-

-diacylhydrazine

Primary Moiety
2,4,5-Trichlorophenoxy

(Lipophilic anchor)

3,5-Dimethylbenzoyl (Steric

bulk)

Reactive Group
Free Hydrazide (

)

Protected/Substituted

Hydrazide

LogP (Est.) ~2.8 - 3.2 4.3 (Highly Lipophilic)

Primary Utility
Synthetic Intermediate /

Research Scaffold

Commercial Insecticide

(Molting Accelerator)

Synthesis Protocol: 2-(2,4,5-
Trichlorophenoxy)acetohydrazide
Rationale: The synthesis follows a classic nucleophilic substitution followed by hydrazinolysis.

This protocol validates the compound's identity for research purposes.

Etherification (Williamson Synthesis):

Reactants: 2,4,5-Trichlorophenol + Chloroacetic acid + NaOH (aq).[1]

Conditions: Reflux at 100°C for 4 hours. Acidify with HCl.

Product: 2,4,5-Trichlorophenoxyacetic acid (2,4,5-T).[2][1][3][4][5][6][7][8][9]
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Esterification:

Reactants: 2,4,5-T + Ethanol +

(cat.).

Conditions: Reflux for 6 hours.

Product: Ethyl 2-(2,4,5-trichlorophenoxy)acetate.

Hydrazinolysis (Critical Step):

Reactants: Ethyl ester + Hydrazine hydrate (80% excess).

Conditions: Reflux in ethanol for 3–5 hours. Cool to crystallize.

Purification: Recrystallize from ethanol/water.

Yield: Typically 75–85%.

Mechanistic Comparison (Mode of Action)
The defining difference lies in the target site. 2,4,5-T-H is structurally related to auxins, whereas

DAHs target the insect endocrine system.

Pathway Visualization
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Caption: Figure 1.[10] Divergent Modes of Action. 2,4,5-T-H retains potential phytotoxic

(auxinic) pathways, while DAHs selectively activate the insect Ecdysone Receptor (EcR) to

induce fatal premature molting.

Detailed Mechanism
Diacylhydrazines (Tebufenozide): These compounds mimic the insect molting hormone 20-

hydroxyecdysone (20E). They bind to the ligand-binding domain of the EcR/USP

heterodimer. Unlike 20E, they are not metabolized, leading to continuous receptor activation.

This causes the insect to initiate a molt prematurely, leading to starvation and death (the

"frozen larva" phenotype).

2,4,5-T-H: Its activity is bifunctional:

In vivo Hydrolysis: In biological systems, the hydrazide can hydrolyze back to the parent

acid (2,4,5-T), triggering uncontrolled cell elongation in plants (auxin overdose).

Schiff Base Formation: The free

group can react with biological carbonyls (aldehydes/ketones) or chelate metal ions (Cu,
Zn) in metalloenzymes, providing a mechanism for broad-spectrum toxicity
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(fungicidal/bactericidal) rather than specific insecticidal activity.

Performance Metrics & Efficacy Data
The following table synthesizes data from SAR (Structure-Activity Relationship) studies

comparing phenoxy hydrazides against commercial standards.

Metric
2-(2,4,5-

Trichlorophenoxy)acetohydra

zide

Tebufenozide (Commercial

Std)

Target Pest Broad (Screening candidate)
Lepidoptera (Spodoptera,

Helicoverpa)

LC50 (Larvae) > 200 mg/L (Weak/Inactive) 0.5 – 5.0 mg/L (Highly Potent)

Phytotoxicity High (Risk of crop damage) None (Crop safe)

Mammalian Toxicity
Moderate (LD50 ~300-500

mg/kg)
Low (LD50 > 5000 mg/kg)

Environmental Fate Persistent (Cl-aromatic ring) Moderate persistence

Primary Application Synthesis of Acylhydrazones Crop Protection

Critical Insight: Research indicates that unmodified 2,4,5-T-H has negligible insecticidal activity.

However, when converted into Acylhydrazones (e.g., condensing with benzaldehydes), the

insecticidal activity increases significantly, though it rarely matches the potency of

diacylhydrazines.

Experimental Protocol: Bioassay Evaluation
To validate the insecticidal potential of 2,4,5-T-H derivatives vs. Tebufenozide, use this

standardized leaf-dip bioassay.

Materials
Test Organism:Spodoptera litura (3rd instar larvae).

Compounds: 2,4,5-T-H (synthesized), Tebufenozide (98% purity).
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Solvent: Acetone + Triton X-100 (0.1%).

Workflow
Stock Preparation: Dissolve compounds in acetone to create a 10,000 mg/L stock.

Dilution: Prepare serial dilutions (e.g., 200, 100, 50, 25, 12.5 mg/L) in distilled water

containing 0.1% Triton X-100.

Leaf Dipping:

Dip fresh castor leaf discs (5 cm diameter) into the solution for 10 seconds.

Air dry on paper towels for 30 minutes.

Exposure:

Place 10 larvae per petri dish containing treated leaves.

Replicate 3 times (n=30).

Observation:

Incubate at 25°C ± 2°C, 65% RH.

Record mortality at 24h, 48h, and 72h.[11]

Scoring: "Dead" = no movement when prodded; "Moribund" = uncoordinated movement.

Data Analysis
Calculate corrected mortality using Abbott’s Formula:

Determine LC50 using Probit analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b1267961/docs#comparative-guide-2-2-4-5-trichlorophenoxy-acetohydrazide-vs-diacylhydrazine-insecticides
https://www.benchchem.com/product/b1267961/docs#comparative-guide-2-2-4-5-trichlorophenoxy-acetohydrazide-vs-diacylhydrazine-insecticides
https://www.benchchem.com/product/b1267961/docs#comparative-guide-2-2-4-5-trichlorophenoxy-acetohydrazide-vs-diacylhydrazine-insecticides
https://www.benchchem.com/product/b1267961/docs#comparative-guide-2-2-4-5-trichlorophenoxy-acetohydrazide-vs-diacylhydrazine-insecticides
https://www.benchchem.com/product/b1267961/docs#comparative-guide-2-2-4-5-trichlorophenoxy-acetohydrazide-vs-diacylhydrazine-insecticides
https://www.benchchem.com/product/b1267961?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1267961?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

